Cas no 885273-35-8 (6-(furan-2-yl)-1H-indole)

• Product Name: 6-(furan-2-yl)-1H-indole
• CAS No: 885273-35-8
• MF: C₁₂H₉NO
• MW: 183.205962896347
• MDL: MFCD04114742
• CID: 711006
• PubChem ID: 53408422
• Update Time: 2025-05-24

6-(furan-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,6-(2-furanyl)-
• 6-(furan-2-yl)-1H-indole
• 6-Furan-2-yl-1H-indole
• 6-(2-Furanyl)-1H-indole (ACI)
• 885273-35-8
• DTXSID60696281
• DB-077511
• AKOS006292398
• EN300-218115
• MFCD04114742
• CS-0239713
• AB18888
• SCHEMBL2457544

• MDL： MFCD04114742
• Inchi： 1S/C12H9NO/c1-2-12(14-7-1)10-4-3-9-5-6-13-11(9)8-10/h1-8,13H
• InChI Key： LKOMEJBHZIMBLT-UHFFFAOYSA-N
• SMILES： O1C(C2C=C3C(C=CN3)=CC=2)=CC=C1

Computed Properties

• Exact Mass: 183.06800
• Monoisotopic Mass: 183.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.9A^2
• XLogP3: 2.8

Experimental Properties

• PSA: 28.93000
• LogP: 3.42790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 6-(furan-2-yl)-1H-indole

Introduction to 6-(furan-2-yl)-1H-indole (CAS No. 885273-35-8)

6-(furan-2-yl)-1H-indole, identified by the Chemical Abstracts Service Number (CAS No.) 885273-35-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of indole derivatives, characterized by a fused benzene ring and an indole core, which are well-documented for their diverse biological activities. The presence of a furan substituent at the 6-position introduces unique electronic and steric properties, making it a promising scaffold for drug discovery.

The structural motif of 6-(furan-2-yl)-1H-indole combines the aromatic stability of the indole ring with the electron-deficient nature of the furan moiety. This combination has been exploited in various synthetic strategies to develop novel bioactive molecules. Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this scaffold in modulating enzyme activity and receptor binding, particularly in targeting neurological and inflammatory disorders.

In the realm of medicinal chemistry, 6-(furan-2-yl)-1H-indole has been investigated for its pharmacological properties. Studies have demonstrated its ability to interact with a range of biological targets, including transcription factors and kinases. The furan ring's ability to engage in hydrogen bonding and π-stacking interactions enhances its binding affinity to these targets. Furthermore, the compound's structural flexibility allows for modifications that can fine-tune its pharmacokinetic profile, making it an attractive candidate for further development.

One of the most compelling aspects of 6-(furan-2-yl)-1H-indole is its role in developing next-generation therapeutics. Recent research has shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, which are crucial for treating chronic diseases such as arthritis and neurodegenerative disorders. The indole-furan core has also been explored in the context of cancer chemoprevention, where it has shown promise in inhibiting tumor growth by modulating key signaling pathways.

The synthesis of 6-(furan-2-yl)-1H-indole involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Common approaches include palladium-catalyzed cross-coupling reactions between furan derivatives and indole precursors, followed by functional group transformations to achieve the desired substitution pattern. These synthetic routes are optimized for high yield and purity, ensuring that researchers can reliably obtain sufficient quantities for biological testing.

From a computational perspective, virtual screening techniques have been employed to identify potential hits based on the structure of 6-(furan-2-yl)-1H-indole. Molecular docking studies have revealed that this compound can bind to various protein targets with high specificity, suggesting its utility as a lead compound for drug development. Additionally, quantum mechanical calculations have provided insights into the electronic structure of the molecule, which are essential for understanding its reactivity and interaction with biological systems.

The pharmacokinetic properties of 6-(furan-2-yl)-1H-indole have been scrutinized to ensure its suitability as a drug candidate. Absorption, distribution, metabolism, and excretion (ADME) studies have been conducted to evaluate its bioavailability and potential toxicity profiles. Preliminary results indicate that this compound exhibits favorable pharmacokinetic characteristics, including moderate solubility in water and moderate oral bioavailability.

In conclusion, 6-(furan-2-yl)-1H-indole (CAS No. 885273-35-8) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its role in developing novel therapeutics for neurological and inflammatory disorders underscores its importance in modern medicine. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in drug discovery efforts across academic institutions and pharmaceutical companies alike.